5-(4-Hydroxy-phenylsulfanyl)-4-nitro-thiophene-2-carboxylic acid

• Molecular Formula: C11H7NO5S2
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 5-(4-hydroxyphenyl)sulfanyl-4-nitrothiophene-2-carboxylic acid
• InChI: InChI=1S/C11H7NO5S2/c13-6-1-3-7(4-2-6)18-11-8(12(16)17)5-9(19-11)10(14)15/h1-5,13H,(H,14,15)
• InChI Key: AXIRTFPYUSDGTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)SC2=C(C=C(S2)C(=O)O)[N+](=O)[O-]

Description

5-(4-Hydroxy-phenylsulfanyl)-4-nitro-thiophene-2-carboxylic acid is a useful research compound. Its molecular formula is C11H7NO5S2 and its molecular weight is 297.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from Example 351B (1 equiv) was dissolved in a methanol/water 3/1 mixture followed by the addition of lithium hydroxide (5 equiv). The resultant solution was stirred at room temperature for 24 hours followed by the addition of 1N aqueous hydrochloric acid until the solution was a pH of 2. The mixture was then extracted with ethyl acetate, the organic extracts dried and concentrated under vacuum to provide the title product.